Cas no 2228123-81-5 (2-amino-2-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid
• CAS No: 2228123-81-5
• MF: C₉H₁₀F₃N₃O₂
• MW: 249.18981218338
• CID: 6109510
• PubChem ID: 165791399
• Update Time: 2025-05-20

2-amino-2-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid
• 2-amino-2-{1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropyl}acetic acid
• 2228123-81-5
• EN300-1955190

• Inchi： 1S/C9H10F3N3O2/c10-9(11,12)6-4(3-14-15-6)8(1-2-8)5(13)7(16)17/h3,5H,1-2,13H2,(H,14,15)(H,16,17)
• InChI Key： DLEZAPKCZSWMQO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C1(C(C(=O)O)N)CC1)(F)F

Computed Properties

• Exact Mass: 249.07251106g/mol
• Monoisotopic Mass: 249.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 92Ų

Additional information on 2-amino-2-{1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid

Compound CAS No 2228123-81-5: 2-amino-2-{1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropyl}acetic acid

The compound with CAS No 2228123-81-5, known as 2-amino-2-{1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropyl}acetic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activity. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The chemical structure of this compound is characterized by a cyclopropane ring fused with a pyrazole moiety, which is further substituted with a trifluoromethyl group. This combination of structural elements contributes to its stability and reactivity. The presence of the trifluoromethyl group, a common feature in many bioactive molecules, enhances the compound's lipophilicity and metabolic stability. The cyclopropane ring adds rigidity to the molecule, potentially influencing its binding affinity to target proteins.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to access this molecule, often employing transition metal-catalyzed coupling reactions. These methods not only improve the yield but also reduce the environmental impact compared to traditional synthesis approaches. The spectroscopic analysis of the compound has revealed insights into its electronic properties, which are crucial for understanding its reactivity in biological systems.

In terms of biological activity, this compound has shown promising results in vitro assays. It exhibits selective inhibition against certain enzymes, making it a potential candidate for drug development. For instance, studies have demonstrated its ability to modulate key signaling pathways involved in cancer and inflammatory diseases. The pharmacokinetic profile of the compound has also been evaluated, with encouraging results regarding its absorption, distribution, metabolism, and excretion.

The application of this compound extends beyond pharmaceuticals. Its unique chemical properties make it a valuable building block in materials science, particularly in the synthesis of advanced polymers and nanomaterials. Researchers have explored its use as a monomer in polymerization reactions, leading to materials with enhanced mechanical and thermal stability.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with target proteins, guiding further optimization efforts. Additionally, machine learning algorithms have been employed to predict its toxicity and bioavailability, accelerating its progression through preclinical trials.

In conclusion, the compound with CAS No 2228123-81-5 represents a significant advancement in organic chemistry. Its versatile structure and diverse applications position it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make substantial contributions to various scientific domains.